Cas no 63870-39-3 ((5-amino-2H-1,2,4-triazol-3-yl)methanol)

• Product Name: (5-amino-2H-1,2,4-triazol-3-yl)methanol
• CAS No: 63870-39-3
• MF: C₅H₁₀N₄O₄
• MW: 190.15730047226
• MDL: MFCD02933180
• CID: 527715
• PubChem ID: 222696
• Update Time: 2025-05-18

(5-amino-2H-1,2,4-triazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-amino-2H-1,2,4-triazol-3-yl)methanol
• (5-AMINO-1H-[1,2,4]TRIAZOL-3-YL)-METHANOL
• (5-AMINO-1H-1,2,4-TRIAZOL-3-YL)METHANOL
• (3-Amino-1H-1,2,4-triazol-5-yl)methanol compound with 2-hydroxyacetic acid
• (5-amino-1H-[1,2,4]triazol-3-yl)-methanol, glycolate
• (5-Amino-1H-[1,2,4]triazol-3-yl)-methanol, Glykolat
• (5-amino-1H-1,2,4-triazol-3-yl)methanol glycolat
• (5-amino-1H-1,2,4-triazol-3-yl)methanol glycolate
• (5-amino-1H-1,2,4-triazol-3-yl)methanol glycolate salt
• HMS2885G22
• (3-Amino-1H-1,2,4-triazol-5-yl)methanolcompoundwith2-hydroxyaceticacid
• CHEMBL1713261
• XUGNFVGSBRYXGB-UHFFFAOYSA-N
• NSC9441
• SCHEMBL9822065
• (3-amino-1H-1,2,4-triazol-5-yl)methanol 2-hydroxyacetate
• 63870-39-3
• NSC-9441
• CS-W007176
• DS-8806
• (3-Amino-1H-1 pound not2 pound not4-triazol-5-yl)methanol compound with 2-hydroxyacetic acid
• 3-amino-5-hydroxymethyl-s-triazole glycolate
• MLS000737907
• SCHEMBL3988303
• MFCD28369520
• (3-amino-1H-1,2,4-triazol-5-yl)methanol;2-hydroxyacetic acid
• AKOS025146738
• SMR000528084
• DTXCID301025977
• NCGC00247646-01
• DTXSID90886653

• MDL： MFCD02933180
• Inchi： 1S/C3H6N4O.C2H4O3/c4-3-5-2(1-8)6-7-3;3-1-2(4)5/h8H,1H2,(H3,4,5,6,7);3H,1H2,(H,4,5)
• InChI Key： XUGNFVGSBRYXGB-UHFFFAOYSA-N
• SMILES： OCC1=NC(N)=NN1.OCC(=O)O

Computed Properties

• Exact Mass: 114.05400
• Monoisotopic Mass: 114.054161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.623
• Melting Point: No data available
• Boiling Point: 461.3 °C at 760 mmHg
• Flash Point: 232.8 °C
• PSA: 87.82000
• LogP: -0.53960
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(5-amino-2H-1,2,4-triazol-3-yl)methanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on (5-amino-2H-1,2,4-triazol-3-yl)methanol

Recent Advances in the Study of (5-amino-2H-1,2,4-triazol-3-yl)methanol (CAS: 63870-39-3) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (5-amino-2H-1,2,4-triazol-3-yl)methanol, with the CAS number 63870-39-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its triazole ring and amino-hydroxymethyl functional groups, exhibits unique chemical properties that make it a promising candidate for various applications, including drug development, enzyme inhibition, and molecular probes. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its potential therapeutic uses.

One of the key areas of interest is the role of (5-amino-2H-1,2,4-triazol-3-yl)methanol as a building block for the synthesis of novel bioactive molecules. Researchers have successfully incorporated this compound into larger pharmacophores, leveraging its ability to participate in hydrogen bonding and its favorable pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of inhibitors targeting bacterial enzymes, showcasing its potential as an antimicrobial agent.

In addition to its antimicrobial properties, (5-amino-2H-1,2,4-triazol-3-yl)methanol has been investigated for its role in cancer therapy. A recent preprint on bioRxiv highlighted its ability to modulate specific signaling pathways in tumor cells, leading to apoptosis and reduced proliferation. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action, providing a foundation for future in vivo studies.

Another notable application of this compound is in the field of chemical probes. Due to its structural versatility, (5-amino-2H-1,2,4-triazol-3-yl)methanol has been employed as a scaffold for developing fluorescent and affinity-based probes. These probes are instrumental in studying protein-ligand interactions and cellular processes, as reported in a 2022 article in ACS Chemical Biology. The study emphasized the compound's compatibility with click chemistry, enabling efficient conjugation with biomolecules.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Recent pharmacokinetic studies have identified potential metabolic pathways that could be targeted to enhance its stability and efficacy. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate the translation of findings into clinical applications.

In conclusion, (5-amino-2H-1,2,4-triazol-3-yl)methanol (CAS: 63870-39-3) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse applications, ranging from antimicrobial agents to cancer therapeutics and chemical probes, underscore its potential to address unmet medical needs. Future research should focus on refining its pharmacological properties and exploring its utility in combination therapies, paving the way for innovative treatments.